Cas no 3625-82-9 (18-methylestradiol-3-methyl ether)

• Product Name: 18-methylestradiol-3-methyl ether
• CAS No: 3625-82-9
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 921165
• Update Time: 2025-04-19

18-methylestradiol-3-methyl ether Chemical and Physical Properties

Names and Identifiers

• 18-methylestradiol-3-methyl ether
• Gona-1,3,5(10)-trien-17-ol, 13-ethyl-3-methoxy-, (17beta)-
• 3-Methoxy-18-methyl-1,3,5(10)-estratrien-17β-ol
• (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
• 3-Methoxy-18-methyl-
• (17beta)-13-Ethyl-3-methoxygona-1,3,5(10)-trien-17-ol
• 3-Methoxy-13beta-ethyl-1,3,5(10)-gonatrien-17beta-ol

• Inchi： 1S/C20H28O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,7,12,16-19,21H,3-4,6,8-11H2,1-2H3/t16-,17-,18+,19+,20+/m1/s1
• InChI Key： CNPGMVAEOUQDBN-SLHNCBLASA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21CC)OC

Computed Properties

• Exact Mass: 300.20904

Experimental Properties

• Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 126-130 ºC
• Solubility: Insuluble (5.7E-4 g/L) (25 ºC),
• PSA: 29.46